Cas no 14918-39-9 (2,7-Naphthalenedisulfonicacid,3,6-bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid,3,6-bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy-
• CAS No: 14918-39-9
• MF: C₃₂H₂₈N₈O₁₀S₂
• MW: 748.742323875427
• CID: 142701
• PubChem ID: 135449787
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,3,6-bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,3,6-bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy-
• 3,6-Bis(4-antipyrylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid disodium salt
• ANTIPYRYLAZO III INDICATOR
• (3E,6E)-3,6-bis[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)hydrazinylidene]-4,5-dioxonaphthalene-2,7-disulfonic acid
• Antipyrylazo III
• Einecs 238-988-2
• Bis(4-antipyrylazo)-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• 3,6-BIS[4-ANTIPYRYLAZO]-4,5-DIHYDROXY-2,7-NAPHTHALENEDISULFONIC ACID DISODIUM SALT
• 3,6-Bis((2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)azo)-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 3,6-bis[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonic acid
• 14918-39-9
• UNII-H378L7UI14
• NS00052771
• Q27279581
• 3,6-bis[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid
• 3,6-BIS((ANTIPYRINE)AZO)-4,5-DIHYDROXY-2,7-NAPHTHALENE DISULFONIC ACID
• H378L7UI14
• 2,7-NAPHTHALENEDISULFONIC ACID, 3,6-BIS(ANTIPYRINYLAZO)-4,5-DIHYDROXY-
• 3,6-Bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
• 2,7-NAPHTHALENEDISULFONIC ACID, 3,6-BIS(2-(2,3-DIHYDRO-1,5-DIMETHYL-3-OXO-2-PHENYL-1H-PYRAZOL-4-YL)DIAZENYL)-4,5-DIHYDROXY-
• DIANTIPYRYLAZO
• ANTIPYRINE S
• 2,7-NAPHTHALENEDISULFONIC ACID, 3,6-BIS((2,3-DIHYDRO-1,5-DIMETHYL-3-OXO-2-PHENYL-1H-PYRAZOL-4-YL)AZO)-4,5-DIHYDROXY-
• DTXSID901104731
• SCHEMBL17580602

• Inchi： 1S/C32H28N8O10S2/c1-17-25(31(43)39(37(17)3)20-11-7-5-8-12-20)33-35-27-22(51(45,46)47)15-19-16-23(52(48,49)50)28(30(42)24(19)29(27)41)36-34-26-18(2)38(4)40(32(26)44)21-13-9-6-10-14-21/h5-16,41-42H,1-4H3,(H,45,46,47)(H,48,49,50)/b35-33+,36-34+
• InChI Key： SZVOKPKIXYMQHL-LBYUQGKWSA-N
• SMILES： S(C1C=C2C=C(C(=C(C2=C(C=1/N=N/C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)O)O)/N=N/C1C(N(C2C=CC=CC=2)N(C)C=1C)=O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 792.10100
• Monoisotopic Mass: 748.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 52
• Rotatable Bond Count: 8
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 256A^2
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 2.5

Experimental Properties

• Color/Form: Grayish green luminescent crystals
• Density: 1.63
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.751
• PSA: 274.92000
• LogP: 6.64720
• Solubility: Soluble in water, insoluble in benzene and carbon tetrachloride

2,7-Naphthalenedisulfonicacid,3,6-bis[2-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)diazenyl]-4,5-dihydroxy- Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25